Cas no 2109666-54-6 (2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid)
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid
- EN300-1984772
- 2109666-54-6
-
- Inchi: 1S/C12H15ClO3/c1-7(2)10(12(14)15)8-5-4-6-9(13)11(8)16-3/h4-7,10H,1-3H3,(H,14,15)
- InChI Key: OZZCGBHYERNYPS-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1OC)C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 242.0709720g/mol
- Monoisotopic Mass: 242.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984772-0.05g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1984772-0.1g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1984772-0.25g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1984772-0.5g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1984772-1.0g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1984772-2.5g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1984772-5.0g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1984772-10.0g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1984772-1g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1984772-5g |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid |
2109666-54-6 | 5g |
$2235.0 | 2023-09-16 |
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. Agricultural
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid
Introduction to 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 2109666-54-6)
2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid, identified by its CAS number 2109666-54-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural features that include a chloro and methoxy substituent on the aromatic ring, coupled with a butanoic acid side chain. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.
The structural motif of 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid is highly relevant in the context of drug discovery, particularly due to its potential to interact with biological targets in a selective manner. The chloro group at the 3-position and the methoxy group at the 2-position of the phenyl ring contribute to its lipophilicity and electronic distribution, which are critical factors in determining its binding affinity and pharmacokinetic behavior. Additionally, the butanoic acid moiety introduces a polar region that can enhance solubility and metabolic stability, making it an attractive candidate for further derivatization.
In recent years, there has been a surge in research focused on identifying new pharmacophores that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid has emerged as a promising intermediate in this endeavor. Its structural framework allows for modifications at multiple positions, enabling chemists to explore a wide range of derivatives with tailored biological activities. For instance, replacing the carboxylic acid group with an amide or ester can alter its metabolic profile, while introducing additional substituents can fine-tune its interaction with target enzymes or receptors.
One of the most compelling aspects of 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid is its potential application in the synthesis of small-molecule inhibitors. Recent studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on various enzymes implicated in disease pathogenesis. For example, derivatives of this scaffold have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are central to the inflammatory response. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring allows for precise tuning of reactivity, enabling the design of molecules with high specificity.
The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid exemplifies this trend by serving as a versatile building block for innovative therapeutic agents. Its incorporation into drug-like molecules has led to several patents and ongoing clinical trials exploring its efficacy in treating conditions ranging from autoimmune disorders to metabolic diseases. The compound’s ability to undergo further functionalization makes it a cornerstone in medicinal chemistry libraries used by academic institutions and pharmaceutical companies alike.
Advances in computational chemistry have further enhanced the utility of 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid by enabling high-throughput virtual screening and molecular docking studies. These techniques allow researchers to predict how different derivatives might interact with biological targets, thereby accelerating the drug discovery process. The compound’s well-defined three-dimensional structure facilitates accurate modeling, providing insights into potential binding modes and optimization strategies. Such computational approaches have been instrumental in identifying lead compounds that exhibit favorable pharmacokinetic properties.
The synthesis of 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid itself is an area of active investigation, with researchers developing increasingly efficient methodologies to produce it on scale. Modern synthetic routes often employ catalytic processes that minimize waste and improve yield, aligning with green chemistry principles. These advancements not only make the compound more accessible but also underscore its sustainability as a building block for future therapeutics. The development of novel synthetic strategies continues to be a key focus in academic and industrial research labs worldwide.
Looking ahead, the future prospects for 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid appear bright, particularly as our understanding of disease mechanisms evolves alongside technological innovations in drug design. Its role as a key intermediate in medicinal chemistry is well-established, but ongoing research promises to uncover even more applications for this versatile compound. As new therapeutic targets are identified and validated, 2-(3-chloro-2-methoxyphenyl)-3-methylbutanoic acid will likely remain at the forefront of efforts to develop next-generation pharmaceuticals.
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